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Introduction

Cemsidomide (formerly CFT7455) is a novel, orally bioavailable small molecule that acts as a
molecular glue to the cereblon (CRBN) E3 ubiquitin ligase complex.[1][2][3] This binding
induces the ubiquitination and subsequent proteasomal degradation of the lymphoid
transcription factors Ikaros (IKZF1) and Aiolos (IKZF3). These transcription factors are critical
for the survival and proliferation of various hematological malignancies, including multiple
myeloma and non-Hodgkin's lymphoma. Preclinical studies in various mouse xenograft models
have demonstrated the potent anti-tumor activity of Cemsidomide.

These application notes provide a comprehensive guide to the dosing and administration of
Cemsidomide in mouse xenograft models based on available preclinical data. The protocols
outlined below are intended to serve as a starting point for researchers designing in vivo

efficacy studies.

Mechanism of Action: IKZF1/3 Degradation
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Cemsidomide facilitates the interaction between the CRBN E3 ligase and the neosubstrates
IKZF1 and IKZF3. This leads to the polyubiquitination of these transcription factors, marking
them for degradation by the proteasome. The degradation of IKZF1 and IKZF3 results in
downstream effects, including the downregulation of interferon regulatory factor 4 (IRF4) and c-
MYC, and the de-repression of interleukin-2 (IL-2), ultimately leading to apoptosis in
susceptible cancer cells.
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Cemsidomide Mechanism of Action
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Data Presentation: In Vivo Efficacy of Cemsidomide

The following tables summarize the quantitative data from various preclinical studies of

Cemsidomide in mouse xenograft models.

Table 1: Single-Agent Activity of Cemsidomide in Hematological Malignancy Xenograft Models
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Cemsidomi
. Cancer Mouse de Dose
Cell Line . Outcome Reference
Type Strain (ng/kglday,
Oral)
95% tumor
Multiple N growth
H929 Not Specified 100 o
Myeloma inhibition by
day 7.
Dose-
dependent
i efficacy, with
Multiple N
RPMI-8226 Not Specified  10-100 tumor
Myeloma )
regression at
=10
pa/kg/day.
Durable
Multiple N N
MM.1S Not Specified  Not Specified  tumor
Myeloma ]
regression.
Diffuse Large
Tumor
TMDS8 B-cell Not Specified 100 ]
regression.
Lymphoma
Mantle Cell - Tumor
REC1 Not Specified =10 )
Lymphoma regression.
Dose-
Anaplastic dependent
KiJK Large Cell Not Specified  3-100 efficacy, with
Lymphoma regressions
at 230 pg/kg.
Dose-
Anaplastic dependent
DL-40 Large Cell Not Specified  3-100 efficacy, with
Lymphoma regressions
at 210 pg/kg.
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Significant
. Burkitt's N increase in
Raji Not Specified 100 )
Lymphoma survival
probability.
) Significant
Diffuse Large . i
N increase in
OClI-Ly10 B-cell Not Specified 100 )
survival
Lymphoma .
probability.

Table 2: Combination Therapy with Cemsidomide in Xenograft Models
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Cemsidomi
. Cancer Combinatio de Dose
Cell Line Outcome Reference
Type n Agent (ng/kglday,
Oral)
Improved
) efficacy and
Multiple Dexamethaso N )
RPMI-8226 Not Specified  survival
Myeloma ne
compared to
single agents.
Enhanced
activity and
) Mantle Cell o N
Mino Rituximab Not Specified  complete
Lymphoma
tumor
regression.
Synergistic
Diffuse Large activity and
TMD8 B-cell Ibrutinib Not Specified  significant
Lymphoma increase in
survival.
Anaplastic o
) ) -~ Synergistic
ALCL Models  Large Cell Romidepsin Not Specified fivit
activity.
Lymphoma Y
) Significant
Diffuse Large o ) )
Rituximab or increase in
OCI-Ly10 B-cell o 10 )
Ibrutinib survival
Lymphoma -
probability.

Experimental Protocols

The following are generalized protocols for establishing and dosing mouse xenograft models

with Cemsidomide, synthesized from available preclinical data.
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Protocol 1: Subcutaneous Multiple Myeloma Xenograft
Model (e.g., H929, RPMI-8226)

1. Cell Culture:

Culture human multiple myeloma cell lines (e.g., H929, RPMI-8226) in appropriate media
and conditions as recommended by the supplier.

Harvest cells during the exponential growth phase.

Resuspend cells in a sterile, serum-free medium or PBS at a concentration of 10 x 106
cells/mL.

. Animal Model:
Use immunocompromised mice (e.g., NOD/SCID, NSG), typically 6-8 weeks old.
Acclimatize animals for at least one week before the start of the experiment.

. Tumor Implantation:
Mix the cell suspension 1:1 with Matrigel® Basement Membrane Matrix.

Subcutaneously inject 0.1 mL of the cell suspension (containing 1 x 106 cells) into the right
flank of each mouse.

. Tumor Growth Monitoring:

Monitor tumor growth by measuring the length and width of the tumor with digital calipers 2-3
times per week.

Calculate tumor volume using the formula: (Length x Width2) / 2.

Randomize mice into treatment and control groups when tumors reach a mean volume of
100-200 mma3.

. Cemsidomide Dosing:
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e Prepare a stock solution of Cemsidomide in a suitable vehicle (e.g., 0.5% methylcellulose in
water). The exact vehicle should be optimized for solubility and stability.

o Administer Cemsidomide orally (p.0.) via gavage once daily at the desired dose (e.g., 10, 30,
or 100 pg/kg).

e The control group should receive the vehicle only.

» Continue dosing for the specified duration of the study (e.g., 21 days).

6. Efficacy Evaluation:

o Continue to monitor tumor volume and body weight throughout the study.

e At the end of the study, euthanize the mice and excise the tumors for weight measurement
and further analysis (e.g., pharmacodynamics).

Protocol 2: Systemic Non-Hodgkin's Lymphoma
Xenograft Model (e.g., OCI-Ly10)

1. Cell Culture:

e Culture human non-Hodgkin's lymphoma cell lines (e.g., OCI-Ly10) as per standard
protocols.

e Prepare a single-cell suspension in sterile PBS.

2. Animal Model:

e Use immunocompromised mice (e.g., NOD/SCID).
3. Tumor Implantation:

e For a central nervous system (CNS) model, intracranially inject the cell suspension. For a
systemic model, inject cells intravenously (i.v.) via the tail vein.

4. Cemsidomide Dosing:
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Begin dosing with Cemsidomide (e.g., 100 pg/kg/day, p.o.) at a predetermined time post-
implantation.

(62}

. Efficacy Evaluation:

Monitor animal health and survival.

Efficacy is primarily determined by an increase in the median survival time of the treated
group compared to the control group.

Experimental Workflow Diagram
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Generalized Mouse Xenograft Experimental Workflow
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Disclaimer

These protocols are intended as a general guide. Researchers should optimize the specific
conditions, including cell numbers, mouse strains, Cemsidomide formulation, and dosing
regimen, for their particular experimental needs and in accordance with institutional animal care
and use committee (IACUC) guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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